Methyl 2-bromo-4-fluorobenzoate
Cat. No. B1365538
:
653-92-9
M. Wt: 233.03 g/mol
InChI Key: JENBPOJAZCPSEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04770695
Procedure details
2-Bromo-4-fluorophenol (28 g) was added to a solution of sodium hydroxide (7 g) in water (100 ml), and methyl chloroformate was dropwise added thereto at a temperature below 10° C. Precipitated crystals were collected by filtration and washed with water to give methyl (2-bromo-4-fluorophenyl)formate (41 g). M.P., 80.7° C.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1O.[OH-].[Na+].Cl[C:13]([O:15][CH3:16])=[O:14]>O>[Br:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[C:13]([O:15][CH3:16])=[O:14] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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28 g
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|
Type
|
reactant
|
|
Smiles
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BrC1=C(C=CC(=C1)F)O
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|
Name
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|
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Quantity
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7 g
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Type
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reactant
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Smiles
|
[OH-].[Na+]
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC(=O)OC
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
|
O
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Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was dropwise added
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CUSTOM
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Type
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CUSTOM
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|
Details
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at a temperature below 10° C
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CUSTOM
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Type
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CUSTOM
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|
Details
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Precipitated crystals
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FILTRATION
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Type
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FILTRATION
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|
Details
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were collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with water
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=C(C=CC(=C1)F)C(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 41 g |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
